Cas no 898787-89-8 (7-(3-Bromophenyl)-7-oxoheptanoic acid)

• Product Name: 7-(3-Bromophenyl)-7-oxoheptanoic acid
• CAS No: 898787-89-8
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• MDL: MFCD00671800
• CID: 870823
• PubChem ID: 24726873
• Update Time: 2025-04-19

7-(3-Bromophenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-BROMOPHENYL)-7-OXOHEPTANOIC ACID
• MFCD00671800
• MS-20986
• 7-(3-BROMOPHENYL)-7-OXOHEPTANOICACID
• SCHEMBL7821163
• AKOS016022437
• DTXSID70645260
• 898787-89-8
• 7-(3-Bromophenyl)-7-oxoheptanoic acid

• MDL： MFCD00671800
• Inchi： 1S/C13H15BrO3/c14-11-6-4-5-10(9-11)12(15)7-2-1-3-8-13(16)17/h4-6,9H,1-3,7-8H2,(H,16,17)
• InChI Key： IFRDHEMFAOLDFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 298.02000
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.66690